Cas no 87730-99-2 (Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester)

Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester is a versatile ester derivative with applications in organic synthesis and flavor/fragrance industries. Its acetyloxy and oxo functional groups enhance reactivity, making it useful as an intermediate in esterification and condensation reactions. The compound exhibits moderate stability and solubility in common organic solvents, facilitating controlled synthetic processes.
Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester structure
87730-99-2 structure
Product Name:Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester
CAS No:87730-99-2
MF:C7H10O5
MW:174.151302814484
MDL:MFCD24388406
CID:1911498
PubChem ID:13130412
Update Time:2025-06-20

Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester
    • methyl 4-acetyloxy-3-oxobutanoate
    • YGSVVJZHBIUMSG-UHFFFAOYSA-N
    • DTXSID00520692
    • methyl4-acetoxy-3-oxobutanoate
    • EN300-7506900
    • methyl 4-acetoxy-3-oxobutanoate
    • SCHEMBL8081769
    • 87730-99-2
    • methyl 4-acetoxyacetoacetate
    • DTXCID00471498
    • Methyl 4-(acetyloxy)-3-oxobutanoate
    • MDL： MFCD24388406
    • Inchi： 1S/C7H10O5/c1-5(8)12-4-6(9)3-7(10)11-2/h3-4H2,1-2H3
    • InChI Key： YGSVVJZHBIUMSG-UHFFFAOYSA-N
    • SMILES： O(C(C)=O)CC(CC(=O)OC)=O

Computed Properties

  • Exact Mass: 174.05282342Da
  • Monoisotopic Mass: 174.05282342Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 69.7Ų

Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AC16177-2.5g
Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester
 87730-99-2 95%
2.5g
 $1921.00 2024-04-19
A2B Chem LLC
AC16177-5g
Butanoic acid, 4-(acetyloxy)-3-oxo-, methyl ester
 87730-99-2 95%
5g
 $2825.00 2024-04-19
Enamine
EN300-7506900-0.05g
methyl 4-(acetyloxy)-3-oxobutanoate
 87730-99-2 95%
0.05g
 $212.0 2024-05-23
Enamine
EN300-7506900-0.1g
methyl 4-(acetyloxy)-3-oxobutanoate
 87730-99-2 95%
0.1g
 $317.0 2024-05-23
Enamine
EN300-7506900-0.25g
methyl 4-(acetyloxy)-3-oxobutanoate
 87730-99-2 95%
0.25g
 $452.0 2024-05-23
Enamine
EN300-7506900-0.5g
methyl 4-(acetyloxy)-3-oxobutanoate
 87730-99-2 95%
0.5g
 $713.0 2024-05-23
Enamine
EN300-7506900-1.0g
methyl 4-(acetyloxy)-3-oxobutanoate
 87730-99-2 95%
1.0g
 $914.0 2024-05-23
Enamine
EN300-7506900-2.5g
methyl 4-(acetyloxy)-3-oxobutanoate
 87730-99-2 95%
2.5g
 $1791.0 2024-05-23
Enamine
EN300-7506900-5.0g
methyl 4-(acetyloxy)-3-oxobutanoate
 87730-99-2 95%
5.0g
 $2650.0 2024-05-23
Enamine
EN300-7506900-10.0g
methyl 4-(acetyloxy)-3-oxobutanoate
 87730-99-2 95%
10.0g
 $3929.0 2024-05-23

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